Cas no 17249-86-4 (2-chloro-5-ethylthiophene)

• Product Name: 2-chloro-5-ethylthiophene
• CAS No: 17249-86-4
• MF: C₆H₇ClS
• MW: 146.637779474258
• CID: 3812354
• Update Time: 2025-11-02

2-chloro-5-ethylthiophene Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-chloro-5-ethyl-
• 2-chloro-5-ethylthiophene

• Inchi： 1S/C6H7ClS/c1-2-5-3-4-6(7)8-5/h3-4H,2H2,1H3
• InChI Key： SPBAVQRXIPHAMH-UHFFFAOYSA-N
• SMILES： C1(Cl)SC(CC)=CC=1

Additional information on 2-chloro-5-ethylthiophene

2-Chloro-5-ethylthiophene (CAS No. 17249-86-4): Properties, Applications, and Market Insights

2-Chloro-5-ethylthiophene (CAS No. 17249-86-4) is a specialized heterocyclic compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and material science. This compound, characterized by its unique thiophene ring substituted with chloro and ethyl groups, serves as a versatile building block for various high-value chemical products. In this comprehensive overview, we delve into its chemical properties, industrial applications, and emerging market trends, while addressing frequently searched queries by researchers and industry professionals.

The molecular structure of 2-chloro-5-ethylthiophene combines the electron-rich nature of the thiophene moiety with the reactivity imparted by its substituents. With a molecular formula of C6H7ClS and a molecular weight of 146.64 g/mol, this compound exhibits a boiling point of approximately 195-198°C and a density of 1.18 g/cm³ at 25°C. Its lipophilic character and moderate polarity make it soluble in common organic solvents like dichloromethane, ethanol, and ethyl acetate, while being practically insoluble in water. These physicochemical properties are frequently searched by chemists working on reaction optimization and process development.

In pharmaceutical research, 2-chloro-5-ethylthiophene derivatives have shown promise as intermediates for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent publications highlight its utility in creating small molecule therapeutics targeting metabolic disorders—a hot topic in medicinal chemistry forums. The compound's ability to undergo various cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, makes it valuable for constructing complex molecular architectures. Many researchers searching for "thiophene-based pharmaceutical intermediates" or "chloroethylthiophene reactions" will find this compound particularly relevant to their work.

The material science sector utilizes 2-chloro-5-ethylthiophene as a precursor for conducting polymers and organic semiconductors. With growing interest in flexible electronics and organic photovoltaics, this compound serves as a key ingredient in synthesizing π-conjugated systems with tunable electronic properties. Industry reports indicate increased demand for such specialty chemicals, driven by the push toward sustainable energy solutions—a trending topic across scientific and business communities. Manufacturers often search for "high-purity thiophene derivatives" or "electronic grade heterocycles" when sourcing materials for OLED development.

From a synthetic chemistry perspective, 2-chloro-5-ethylthiophene offers multiple reactive sites for functionalization. The chlorine atom at the 2-position undergoes nucleophilic substitution readily, while the ethyl group at the 5-position can participate in free radical reactions. This dual reactivity pattern frequently appears in discussions about "regioselective thiophene modification"—a common search term among organic chemists. Recent advances in catalytic C-H activation have further expanded the compound's utility, allowing direct functionalization of the thiophene ring without requiring pre-installed directing groups.

Quality control of 2-chloro-5-ethylthiophene typically involves analytical techniques like GC-MS, HPLC, and NMR spectroscopy. Purity specifications often exceed 98% for research applications, with stringent limits on residual solvents and heavy metals. These quality parameters are crucial for researchers searching for "analytical methods for thiophene derivatives" or "specification standards for heterocyclic compounds." The compound's stability under normal storage conditions (recommended at 2-8°C in airtight containers) makes it suitable for long-term research projects.

Market analysis reveals steady growth in the thiophene derivatives sector, with 2-chloro-5-ethylthiophene occupying a niche position. Industry forecasts suggest compound annual growth rates of 5-7% through 2028, driven by expanding applications in agrochemicals and electronic materials. Suppliers frequently update their catalogs with this compound, responding to searches for "bulk thiophene chemicals" and "specialty heterocycle suppliers." Regional production hubs have emerged in North America, Europe, and Asia, each serving distinct application markets.

Environmental and safety considerations for 2-chloro-5-ethylthiophene follow standard laboratory chemical protocols. While not classified as hazardous under most regulatory frameworks, proper handling with gloves and eye protection is recommended—a precautionary measure often searched by new laboratory technicians. The compound's environmental fate has been studied in the context of green chemistry initiatives, with research focusing on developing more sustainable synthesis routes. These aspects resonate with the growing industry emphasis on "eco-friendly chemical production" and "green synthetic methodologies."

In conclusion, 2-chloro-5-ethylthiophene (CAS No. 17249-86-4) represents a valuable heterocyclic building block with diverse applications across multiple industries. Its unique combination of chemical reactivity and structural features continues to inspire innovation in pharmaceutical development, advanced materials, and synthetic methodology. As research trends evolve toward more specialized and functionalized thiophene derivatives, this compound maintains its relevance by addressing current challenges in molecular design and material engineering—topics that dominate contemporary scientific discourse and search queries in the field.